Cas no 1805722-37-5 (1-Bromo-1-(2-ethyl-6-fluorophenyl)propan-2-one)

• Product Name: 1-Bromo-1-(2-ethyl-6-fluorophenyl)propan-2-one
• CAS No: 1805722-37-5
• MF: C₁₁H₁₂BrFO
• MW: 259.114786148071
• CID: 4976246
• Update Time: 2025-05-21

1-Bromo-1-(2-ethyl-6-fluorophenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(2-ethyl-6-fluorophenyl)propan-2-one

• Inchi： 1S/C11H12BrFO/c1-3-8-5-4-6-9(13)10(8)11(12)7(2)14/h4-6,11H,3H2,1-2H3
• InChI Key： CDBFVZDUJXUUKE-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C(=CC=CC=1CC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• XLogP3: 3.3
• Topological Polar Surface Area: 17.1

Additional information on 1-Bromo-1-(2-ethyl-6-fluorophenyl)propan-2-one

1-Bromo-1-(2-ethyl-6-fluorophenyl)propan-2-one: A Comprehensive Overview

The compound 1-Bromo-1-(2-ethyl-6-fluorophenyl)propan-2-one (CAS No. 1805722-37-5) is a highly specialized organic molecule with significant applications in various fields, including pharmaceuticals, agrochemicals, and advanced materials science. This compound is characterized by its unique structural features, which include a bromine atom attached to a ketone group and a substituted phenyl ring with ethyl and fluorine substituents. These features contribute to its reactivity, stability, and potential for use in complex chemical reactions.

Recent studies have highlighted the importance of brominated aromatic compounds in modern organic synthesis. The presence of the bromine atom in 1-Bromo-1-(2-ethyl-6-fluorophenyl)propan-2-one makes it an excellent substrate for nucleophilic substitution reactions, which are widely used in the construction of bioactive molecules. Additionally, the fluorine substituent on the phenyl ring introduces electronic effects that can modulate the reactivity of the compound, making it a versatile building block for drug discovery.

The synthesis of 1-Bromo-1-(2-ethyl-6-fluorophenyl)propan-2-one typically involves multi-step processes that combine traditional organic chemistry techniques with modern catalytic methods. One common approach is the Friedel-Crafts acylation reaction, where an acylating agent reacts with an aromatic ring in the presence of a Lewis acid catalyst. This method has been optimized in recent years to improve yield and selectivity, as reported in several high-profile journals such as *Journal of Organic Chemistry* and *Organic Process Research & Development*.

In terms of applications, 1-Bromo-1-(2-ethyl-6-fluorophenyl)propan-2-one has shown promise in the development of novel pharmaceutical agents. Its ability to act as a precursor for bioisosteres—molecules that have similar physical properties but different chemical structures—has made it a valuable tool in drug design. For instance, researchers at leading pharmaceutical companies have utilized this compound to create analogs with improved pharmacokinetic profiles, which are critical for drug efficacy and safety.

Beyond pharmaceuticals, this compound has also found applications in agrochemical research. The substitution patterns on the phenyl ring and the ketone group provide opportunities for designing herbicides and insecticides with enhanced activity and reduced environmental impact. Recent advancements in green chemistry have further emphasized the importance of such compounds in sustainable agricultural practices.

From a structural perspective, 1-Bromo-1-(2-ethyl-6-fluorophenyl)propan-2-one exhibits a high degree of symmetry due to the placement of substituents on the phenyl ring. This symmetry can influence its physical properties, such as melting point and solubility, which are critical factors in its handling and storage. Proper characterization techniques, including NMR spectroscopy and mass spectrometry, are essential for confirming its identity and purity.

In conclusion, 1-Bromo-1-(2-ethyl-6-fluorophenyl)propan